6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(4-phenylpiperazin-1-yl)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H17N5O/c1-11-13(20)15-14(17-16-11)19-9-7-18(8-10-19)12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,15,17,20)
• InChI Key: RRSBVHMJCFEPDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one is a chemical compound that has been studied for its potential use in scientific research. It is a triazine derivative that has shown promise in a variety of applications, including as a tool for studying biological systems and as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of 6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one is not fully understood, but it is believed to involve the inhibition of certain enzymes or signaling pathways. Some studies have suggested that it may interact with DNA or RNA, leading to changes in gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells and to induce apoptosis (programmed cell death) in these cells. It has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one in lab experiments is its specificity. It has been shown to selectively target certain enzymes or signaling pathways, allowing researchers to study specific biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one. One area of interest is its potential use as a therapeutic agent, particularly in the treatment of cancer and other diseases. Additional studies will be needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Other future directions could include further exploration of its biochemical and physiological effects, as well as its potential use as a tool for studying biological systems.

Synthesis Methods

The synthesis of 6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one has been described in several studies. One common method involves the reaction of 6-methyl-1,2,4-triazin-5(4H)-one with 4-phenylpiperazine in the presence of a catalyst. The resulting product can then be purified and characterized using a variety of analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

6-methyl-3-(4-phenyl-1-piperazinyl)-1,2,4-triazin-5(4H)-one has been investigated for its potential use in a variety of scientific research applications. For example, it has been used as a tool for studying the structure and function of certain proteins. It has also been studied for its potential use as a therapeutic agent, particularly in the treatment of cancer and other diseases.